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Compound of Interest

Compound Name: Chlorodimethyloctadecylsilane

Cat. No.: B102641

This document provides a comprehensive guide for the safe handling and proper disposal of
Chlorodimethyloctadecylsilane (CAS No. 18643-08-8), ensuring the safety of laboratory
personnel and compliance with environmental regulations. This chemical is corrosive and
water-reactive, demanding strict adherence to the procedures outlined below.

Immediate Safety and Hazard Information

Chlorodimethyloctadecylsilane is classified as a hazardous chemical that poses significant
risks upon improper handling. It causes severe skin burns, serious eye damage, and may lead
to respiratory irritation.[1][2][3] A critical hazard is its reactivity with water or moisture, which
produces toxic and corrosive hydrogen chloride (HCI) gas.[1][4]

Essential Personal Protective Equipment (PPE): Before handling, ensure the following PPE is
worn:

o Gloves: Chemical-resistant gloves (e.g., nitrile, neoprene).
» Eye Protection: Chemical splash goggles and a full-face shield are mandatory.[4][5]
» Protective Clothing: A lab coat or chemical-resistant apron.

o Respiratory Protection: Use in a well-ventilated area, such as a chemical fume hood. If
exposure limits may be exceeded, a NIOSH/MSHA approved respirator is required.[1]
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Chemical and Hazard Data

The following table summarizes key quantitative data for Chlorodimethyloctadecylsilane.

Property Value Source(s)
CAS Number 18643-08-8 [11[5]
Molecular Formula C20H43CISi [3]

Hazard Classification

Skin Corrosion/Irritation:

Category 1B

[1]5]

Serious Eye Damage/Irritation:

[1]

Category 1

Specific Target Organ Toxicity

(Single Exposure): Category 3 [1][5]

(Respiratory)

Signal Word Danger [1][2]I5]

) 114 °C (237.2 °F) - Pensky-

Flash Point [5]
Martens closed cup

Melting Point 28-30 °C [5]

Incompatible Materials

Water, Acids, Strong Oxidizing
Agents, Alcohols, Amines,

Ammonia

[1]3]

Spill Response Protocol

In the event of a spill, immediate and correct action is critical to prevent injury and

environmental contamination.

o Evacuate and Alert: Immediately alert personnel in the vicinity and evacuate the area if

necessary.

o Ventilate: Ensure the area is well-ventilated. All cleanup operations should be conducted

within a chemical fume hood if possible.
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o Contain: Cover the spill with a non-combustible, inert absorbent material such as sand,
vermiculite, or a commercial sorbent designed for chemical spills.[6] DO NOT USE WATER
or combustible materials like paper towels.[4][7][8]

o Collect: Carefully scoop the absorbed material into a clearly labeled, sealable, and corrosion-
resistant container designated for hazardous waste. Use spark-proof tools for collection.[2]

o Decontaminate: Clean the spill area with a non-reactive solvent (e.g., toluene or xylene),
followed by a neutralizing agent such as a sodium bicarbonate solution.[6]

o Dispose: All contaminated materials, including PPE, must be disposed of as hazardous
waste in accordance with institutional and local regulations.[6]

Proper Disposal Procedures

Disposal must comply with all local, state, and federal regulations. Never dispose of
chlorosilanes down the drain or in regular trash.[2][9]

For all quantities, the preferred and safest method is to use a licensed chemical waste disposal
service.

» Package: Ensure the waste Chlorodimethyloctadecylsilane is in a properly sealed, clearly
labeled, and non-reactive container.

e Label: The container must be labeled as "Hazardous Waste:
Chlorodimethyloctadecylsilane, Corrosive, Water-Reactive."

e Segregate: Store the waste container in a designated, well-ventilated area away from
incompatible materials, especially water and moisture.[1]

» Arrange Pickup: Contact your institution's Environmental Health and Safety (EHS) office or a
licensed hazardous waste contractor to arrange for pickup and disposal, which is typically
done via high-temperature incineration with flue gas scrubbing.[2][3][4]

This procedure should only be performed by trained personnel in a controlled laboratory
setting, specifically within a chemical fume hood. This method involves neutralizing the reactive
chlorosilane with a basic slurry.[6]
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Materials:

Large beaker (volume at least 20x the volume of the silane)
 Stir plate and magnetic stir bar

e Dropping funnel

e Calcium hydroxide (Ca(OH)z) or Sodium Carbonate (Na2CO3)
o Water

e pH paper or pH meter

* Ice bath

Procedure:

o Prepare the Basic Slurry: Place the large beaker in an ice bath on a stir plate. Fill the beaker
with a large volume of cold water. Slowly add sodium carbonate or calcium hydroxide while
stirring until a slurry is formed. Ensure the amount of base is more than sufficient to
neutralize the hydrochloric acid that will be generated.

o Set Up for Addition: Place the Chlorodimethyloctadecylsilane into a dropping funnel
situated securely above the beaker.

o Slow Addition: Begin vigorous stirring of the basic slurry. Add the
Chlorodimethyloctadecylsilane dropwise from the funnel into the vortex of the stirring
slurry. The slow, controlled addition is crucial to manage the exothermic reaction and the
release of HCI gas.

e React and Monitor: Continue stirring for at least 2 hours after the addition is complete to
ensure full neutralization.

o Check pH: Test the pH of the solution to ensure it is neutral (pH 6-8). If it is still acidic, add
more base and continue stirring.
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o Waste Separation and Disposal: Once neutralized, the resulting mixture contains solid silicon
dioxide and a salt solution (e.g., calcium chloride or sodium chloride).

o Solid Waste: Separate the solid precipitate by filtration. Place the solid waste into a
labeled hazardous waste container.[6]

o Agueous Waste: The remaining aqueous filtrate, if free of other regulated substances, may
be suitable for drain disposal with copious amounts of water, pending verification with local
regulations.[6]

Empty containers that held Chlorodimethyloctadecylsilane must be decontaminated before
disposal.

o Triple Rinse: The first rinse must be collected and disposed of as hazardous waste.[9] A
suitable rinsing agent is a 5% aqueous solution of sodium hydroxide or soda ash, followed
by water.[8]

e Collect Rinsate: All rinsate from the initial rinse must be collected and treated as hazardous
waste. For highly toxic materials, the first three rinses must be collected.[9]

o Final Disposal: Once thoroughly decontaminated and air-dried, the container can be
disposed of according to institutional guidelines, which may include puncturing it to prevent
reuse and placing it in a sanitary landfill.[2]
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Caption: Disposal workflow for Chlorodimethyloctadecylsilane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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